Cas no 5409-91-6 ( )

• Product Name: &nbsp
• CAS No: 5409-91-6
• MF: C₁₅H₁₀ClNO₃S
• MW: 319.762801647186
• CID: 939678
• PubChem ID: 224208
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl) quinoline-8-sulfonate
• 4-chlorophenyl quinoline-8-sulfonate
• AC1L5D4N
• AC1Q3SLL
• AQ-390
• CTK4J9565
• HMS2794G19
• MolPort-002-368-129
• NSC12544
• 4-chlorophenyl 8-quinolinesulfonate
• DTXSID10279381
• MLS000737976
• SMR000446102
• AQ-390/42128855
• CHEMBL1485083
• NSC-12544
• 5409-91-6
•  

• Inchi： 1S/C15H10ClNO3S/c16-12-6-8-13(9-7-12)20-21(18,19)14-5-1-3-11-4-2-10-17-15(11)14/h1-10H
• InChI Key： WPVTYQWOFPYPSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OS(C1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 319.0071
• Monoisotopic Mass: 319.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.437
• Boiling Point: 508.9°C at 760 mmHg
• Flash Point: 261.5°C
• Refractive Index: 1.661
• PSA: 56.26
• LogP: 4.73670